N-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O3/c1-12-4-6-13(7-5-12)22-11-19-17(21-22)18(23)20-15-9-8-14(24-2)10-16(15)25-3/h4-11H,1-3H3,(H,20,23)
• InChI Key: SGTQZPCCXUCXPQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=C(C=C(C=C3)OC)OC

Description

N-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as DMPTC, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of triazole derivatives, which have been shown to possess a wide range of biological activities, including antifungal, antibacterial, and anticancer properties.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways that are involved in cancer cell growth and survival. For example, N-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to inhibit the activity of the enzyme topoisomerase II, which is essential for DNA replication and repair in cancer cells.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to have several biochemical and physiological effects, including the induction of oxidative stress and the activation of several key signaling pathways that are involved in cell growth and survival. In addition, this compound has been shown to modulate the expression of several genes that are involved in cancer cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide for lab experiments is its ability to selectively target cancer cells while sparing normal cells, which makes it a promising candidate for cancer therapy. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, including the development of more efficient synthesis methods, the investigation of its potential applications in other areas of scientific research, such as neuroprotection and inflammation, and the optimization of its pharmacological properties for clinical use. In addition, further studies are needed to elucidate the exact mechanism of action of N-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide and to identify potential drug targets for cancer therapy.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide can be synthesized through a multi-step process that involves the reaction of 2,4-dimethoxybenzaldehyde with 4-methylphenylhydrazine to form the corresponding hydrazone. This intermediate is then reacted with ethyl acetoacetate to yield the triazole ring, which is subsequently transformed into the carboxamide derivative through the addition of an amine group.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been studied for its potential applications in several areas of scientific research, including cancer therapy, neuroprotection, and inflammation. In particular, this compound has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells, through its ability to induce cell cycle arrest and apoptosis.